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Compound of Interest

Compound Name: FK-506 (Tacrolimus)

Cat. No.: B15975810

Get Quote

Tacrolimus Stability Technical Support Center
Welcome to the Tacrolimus Stability Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on common

stability issues encountered during experiments involving tacrolimus.

Frequently Asked Questions (FAQs)
Q1: My tacrolimus is precipitating out of my aqueous solution. What is the cause and how can I

fix it?

A1: Tacrolimus has very low aqueous solubility (approximately 4-12 μg/mL).[1] Precipitation is a

common issue and can be attributed to several factors:

Concentration: Exceeding the solubility limit of tacrolimus in your aqueous medium will lead

to precipitation.

Solvent Effects: If tacrolimus was initially dissolved in an organic solvent (like ethanol or

DMSO) and then diluted into an aqueous buffer, the sudden change in solvent polarity can

cause it to "crash out" of solution.[1]
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Temperature: Changes in temperature can affect solubility, although this is often a minor

contributing factor.[1]

pH: The pH of the aqueous solution can influence the stability and solubility of tacrolimus.[1]

Troubleshooting Tip: To enhance aqueous solubility, consider using a co-solvent system or a

solubilizing agent like cyclodextrins.[1][2]

Q2: What are the primary degradation pathways for tacrolimus in aqueous solutions?

A2: Tacrolimus is susceptible to several degradation pathways in aqueous media, including:[1]

[3][4][5]

Hydrolysis: This is a major degradation route, especially in acidic and alkaline conditions,

leading to the opening of the macrolide lactone ring.[1][2][3][5]

Epimerization: Tacrolimus can undergo epimerization, which is a change in the

stereochemistry at certain carbon atoms.[1][3][5]

Dehydration and Isomerization: These are other potential transformations that can occur.[3]

[5]

Q3: How does pH affect the stability of tacrolimus in an aqueous solution?

A3: The pH of the aqueous solution is a critical factor for tacrolimus stability. It exhibits

maximum stability in a pH range of 3 to 5.[3][6] Outside of this range, particularly under alkaline

conditions (pH > 7), the rate of degradation through hydrolysis significantly increases.[1][3]

Q4: What is the expected shelf-life of a tacrolimus aqueous solution?

A4: The shelf-life is highly dependent on concentration, pH, temperature, and light exposure.

For example, a 0.3 mg/mL tacrolimus ophthalmic solution was found to be stable for at least 85

days when refrigerated (2-8°C) or frozen, but its concentration dropped below 90% after only

28 days when stored at 25°C.[7][8] It is crucial to perform stability studies under your specific

experimental conditions.

Q5: Should I be concerned about the type of container I use for storing tacrolimus solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/pdf/Tacrolimus_Aqueous_Stability_Technical_Support_Center.pdf
https://www.benchchem.com/pdf/Tacrolimus_Aqueous_Stability_Technical_Support_Center.pdf
https://www.benchchem.com/pdf/Tacrolimus_Aqueous_Stability_Technical_Support_Center.pdf
https://pubmed.ncbi.nlm.nih.gov/32599134/
https://www.benchchem.com/pdf/Tacrolimus_Aqueous_Stability_Technical_Support_Center.pdf
https://ia.tbzmed.ac.ir/PDF/ia-2-13.pdf
https://www.researchgate.net/publication/373160359_Stability_Tests_and_Analytical_Methods_of_Tacrolimus_A_Review
https://www.researchgate.net/figure/Chromatograms-of-TAC-forced-degradation-in-solution-a-alkali-degradation-pH-9-b_fig3_335529618
https://www.benchchem.com/pdf/Tacrolimus_Aqueous_Stability_Technical_Support_Center.pdf
https://pubmed.ncbi.nlm.nih.gov/32599134/
https://ia.tbzmed.ac.ir/PDF/ia-2-13.pdf
https://www.researchgate.net/figure/Chromatograms-of-TAC-forced-degradation-in-solution-a-alkali-degradation-pH-9-b_fig3_335529618
https://www.benchchem.com/pdf/Tacrolimus_Aqueous_Stability_Technical_Support_Center.pdf
https://ia.tbzmed.ac.ir/PDF/ia-2-13.pdf
https://www.researchgate.net/figure/Chromatograms-of-TAC-forced-degradation-in-solution-a-alkali-degradation-pH-9-b_fig3_335529618
https://ia.tbzmed.ac.ir/PDF/ia-2-13.pdf
https://www.researchgate.net/figure/Chromatograms-of-TAC-forced-degradation-in-solution-a-alkali-degradation-pH-9-b_fig3_335529618
https://ia.tbzmed.ac.ir/PDF/ia-2-13.pdf
https://www.benchchem.com/pdf/Preventing_Tacrolimus_degradation_during_sample_preparation.pdf
https://www.benchchem.com/pdf/Tacrolimus_Aqueous_Stability_Technical_Support_Center.pdf
https://ia.tbzmed.ac.ir/PDF/ia-2-13.pdf
https://www.researchgate.net/publication/317867718_Stability_of_tacrolimus_ophthalmic_solution
https://pubmed.ncbi.nlm.nih.gov/28645998/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15975810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A5: Yes, the container material can impact the stability of tacrolimus solutions. It is

recommended to avoid polyvinylchloride (PVC) containers due to the potential for adsorption of

the drug onto the plastic, which can lead to a decrease in the effective concentration.[9][10][11]

Glass or polyolefin containers are generally recommended for preparing and storing tacrolimus

infusions.[9][12][13]

Troubleshooting Guides
Problem: Unexpected Loss of Tacrolimus Potency in My Assay

If you observe a decrease in the expected biological activity or a lower-than-expected

concentration of tacrolimus, consider the following troubleshooting steps:

Review Solution Preparation and Storage:

Was the solution prepared fresh?

At what temperature and for how long was it stored?

Was the container protected from light?[14]

What is the pH of your final aqueous solution?[3][6]

Investigate Potential for Degradation:

Refer to the degradation pathway diagram below to understand potential degradation

products.

Consider performing a forced degradation study to identify potential issues under your

experimental conditions (see experimental protocols).[1][3]

Analytical Confirmation:

Use a stability-indicating analytical method, such as High-Performance Liquid

Chromatography (HPLC), to quantify the concentration of intact tacrolimus and detect the

presence of degradation products.[1][15]

Problem: Visual Changes in Tacrolimus Solution (e.g., cloudiness, color change)
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Cloudiness/Precipitation: This indicates that the solubility of tacrolimus in your aqueous

medium has been exceeded. Refer to the troubleshooting tips for precipitation in the FAQs.

[1]

Color Change: A change in the color of the solution could indicate a chemical transformation

and degradation of tacrolimus.

Data Presentation
Table 1: Stability of Tacrolimus in Extemporaneously Compounded Oral Suspensions

Concentr
ation

Vehicle
Storage
Container

Temperat
ure

Duration

Remainin
g
Concentr
ation

Referenc
e

0.5 mg/mL

Ora-Plus

and Simple

Syrup, NF

(equal

amounts)

Glass and

plastic

amber

bottles

24-26°C 56 days ≥ 98% [16][17][18]

0.5 mg/mL Oral Mix

Glass

bottles and

plastic

syringes

5°C or

25°C
90 days ≥ 90% [15]

Table 2: Stability of Tacrolimus in Ophthalmic Solutions
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Concentr
ation

Vehicle
Storage
Container

Temperat
ure

Duration Stability
Referenc
e

0.3 mg/mL
Eye drop

solution

Polypropyl

ene bottles
25°C 20 days

Stable (≥

90%)
[7][8]

0.3 mg/mL
Eye drop

solution

Polypropyl

ene bottles
2-8°C 85 days

Stable (≥

90%)
[7][8]

0.3 mg/mL
Eye drop

solution

Polypropyl

ene bottles

-15 to

-25°C
85 days

Stable (≥

90%)
[7][8]

0.2 mg/mL

& 1 mg/mL

Preservativ

e-free

formulation

Multidose

eyedropper
5°C 9 months Stable [19]

0.2 mg/mL

& 1 mg/mL

Preservativ

e-free

formulation

Multidose

eyedropper

25°C &

35°C
-

Signs of

chemical

instability

[19]

Table 3: Stability of Tacrolimus in Intravenous Solutions
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Concentr
ation

Diluent
Storage
Container

Temperat
ure

Duration Stability
Referenc
e

0.001

mg/mL

0.9%

Sodium

Chloride

Polyolefin

bags

Room

Temperatur

e (20-

25°C)

24 hours
Stable (≥

90%)
[9][12]

0.001

mg/mL

5%

Dextrose

Polyolefin

bags

Room

Temperatur

e (20-

25°C)

48 hours
Stable (≥

90%)
[9][12]

0.01 & 0.1

mg/mL

0.9% NaCl

or 5%

Dextrose

Polyolefin

bags

Room

Temperatur

e (20-

25°C)

48 hours
Stable (≥

90%)
[9][12]

2, 4, & 8

µg/mL

0.9%

Sodium

Chloride

Excel bags
23°C or

4°C
9 days

Stable (no

> 6% loss)
[20]

Experimental Protocols
Key Experiment: Forced Degradation Study of Tacrolimus in Aqueous Solution

This protocol outlines a forced degradation study to investigate the stability of tacrolimus under

various stress conditions.

Materials:

Tacrolimus stock solution (e.g., in ethanol or DMSO)

Aqueous buffers at different pH values (e.g., pH 3, 5, 7, 9)

0.1 M Hydrochloric Acid (for acidic hydrolysis)

0.1 M Sodium Hydroxide (for basic hydrolysis)
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3% Hydrogen Peroxide (for oxidative stress)

HPLC system with a suitable C18 column and UV detector

Incubator or water bath

Photostability chamber

Procedure:

Acidic and Basic Hydrolysis:

Dilute the tacrolimus stock solution in aqueous buffers of varying pH to achieve the

desired final concentration.

For more aggressive hydrolysis, use 0.1 M HCl and 0.1 M NaOH.

Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 4

hours).[15]

At each time point, withdraw an aliquot, neutralize if necessary, and analyze by HPLC.

Oxidative Degradation:

Dilute the tacrolimus stock solution in an aqueous solution containing 3% hydrogen

peroxide.[1][15]

Incubate at room temperature for a defined period.

Withdraw aliquots at specified time points and analyze by HPLC.

Thermal Degradation:

Dilute the tacrolimus stock solution in a stable aqueous buffer (e.g., pH 5).

Incubate the solution at an elevated temperature (e.g., 60°C).[1]

Withdraw aliquots at specified time points and analyze by HPLC.
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Photodegradation:

Dilute the tacrolimus stock solution in a stable aqueous buffer.

Expose the solution to a light source in a photostability chamber (e.g., artificial sunlight).[1]

[3]

Keep a control sample wrapped in aluminum foil to protect it from light.

Withdraw aliquots from both the exposed and control samples at specified time points and

analyze by HPLC.

Analysis:

For each condition, compare the chromatograms of the stressed samples to a reference

standard of unstressed tacrolimus. A decrease in the peak area of the parent drug and the

appearance of new peaks indicate degradation.

Mandatory Visualization
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Caption: Major degradation pathways of tacrolimus.

Caption: Troubleshooting workflow for tacrolimus stability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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